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Compound of Interest

Compound Name: MBX3135

Cat. No.: B12369508

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical guidance on the safe handling, personal protective equipment
(PPE), and disposal of MBX3135, an efflux pump inhibitor investigated for its potential to
enhance the efficacy of antibiotics. Adherence to these protocols is essential to ensure
personnel safety and maintain a secure laboratory environment.

Summary of Key Safety Information

MBX3135 is a bioactive small molecule intended for research use only.[1] While a specific
Safety Data Sheet (SDS) is not publicly available, the known cytotoxic properties and general
handling principles for research chemicals necessitate stringent safety precautions. The
primary routes of potential exposure are inhalation, ingestion, and skin/eye contact.

Quantitative Cytotoxicity Data

The following table summarizes the reported in vitro cytotoxicity of MBX3135 against a human
cell line. This data underscores the importance of minimizing direct exposure.

Cell Line Parameter Value Reference

HeLa CC50 62.4 pM [1]
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CC50 (Half-maximal cytotoxic concentration): The concentration of a substance that causes the

death of 50% of a cell population.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory for all personnel handling MBX3135. The
following table outlines the minimum required PPE for various laboratory operations.

Operation Required Personal Protective Equipment

- Respirator: N95 or higher-rated respirator to
prevent inhalation of fine particles. - Ventilation:
o ] ) ] Certified chemical fume hood. - Gloves: Two
Weighing and Aliquoting (Solid Form) ) o )
pairs of nitrile gloves (double-gloving). - Eye
Protection: Chemical splash goggles. - Lab

Coat: Fully buttoned lab coat.

- Ventilation: Certified chemical fume hood. -
] ) ) Gloves: Nitrile gloves. - Eye Protection: Safety
Solution Preparation and Handling o ) ]
glasses with side shields or chemical splash

goggles. - Lab Coat: Fully buttoned lab coat.

- Ventilation: Biosafety cabinet (Class II). -
Cell Culture and In Vitro Assays Gloves: Nitrile gloves. - Eye Protection: Safety
glasses. - Lab Coat: Fully buttoned lab coat.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of MBX3135 in DMSO

This protocol details the step-by-step procedure for safely preparing a stock solution of
MBX3135.

Materials:
o MBX3135 (solid powder)

o Anhydrous dimethyl sulfoxide (DMSO)
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Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:
e Pre-Weighing Preparations:
o Don all required PPE for handling solid MBX3135 as specified in the table above.
o Ensure the chemical fume hood is certified and functioning correctly.
o Decontaminate the work surface within the fume hood.
e Weighing MBX3135:
o Place a new, clean microcentrifuge tube on the analytical balance and tare.
o Carefully weigh the desired amount of MBX3135 directly into the tube. Avoid creating dust.
o Record the exact weight.
» Solubilization:

o Inside the fume hood, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the MBX3135 powder to achieve a final concentration of
10 mM.

o Cap the tube securely.
e Mixing:

o Vortex the solution until the MBX3135 is completely dissolved. Gentle heating may be
applied if necessary, but the stability of MBX3135 under these conditions should be
considered.
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e Labeling and Storage:

o Clearly label the tube with the compound name (MBX3135), concentration (10 mM in
DMSO), date of preparation, and your initials.

o Store the stock solution at the recommended temperature (typically -20°C or -80°C) in a
designated and clearly marked storage box.

Operational and Disposal Plans

A systematic workflow for the handling and disposal of MBX3135 is critical to minimize risk and
environmental impact.
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Caption: Workflow for Safe Handling and Disposal of MBX3135.
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Disposal Plan Details:

o Solid Waste: All disposable materials that have come into contact with MBX3135, such as
pipette tips, microcentrifuge tubes, and contaminated gloves, must be disposed of in a
designated solid hazardous waste container.

 Liquid Waste: All solutions containing MBX3135, including unused stock solutions and
experimental media, must be collected in a labeled hazardous liquid waste container. Do not
pour down the drain.

o Decontamination: All non-disposable equipment and work surfaces should be
decontaminated with an appropriate solvent (e.g., 70% ethanol) after use.

o Waste Pickup: Follow your institution's guidelines for the pickup and disposal of hazardous
chemical waste. Ensure all waste containers are properly labeled and sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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